N-Hydroxy-1-methoxy-N-(methoxymethyl)methanamine

• CAS No.: 142937-83-5
• Molecular Formula: C4H11NO3
• Molecular Weight: 121.14 g/mol
• IUPAC Name: N,N-bis(methoxymethyl)hydroxylamine
• InChI: InChI=1S/C4H11NO3/c1-7-3-5(6)4-8-2/h6H,3-4H2,1-2H3
• InChI Key: XYNNDAHYZFDZGC-UHFFFAOYSA-N
• Canonical SMILES: COCN(COC)O

Description

N-Hydroxy-1-methoxy-N-(methoxymethyl)methanamine is an organic compound with the molecular formula C4H11NO3 It is characterized by the presence of hydroxy, methoxy, and methoxymethyl functional groups attached to a methanamine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Hydroxy-1-methoxy-N-(methoxymethyl)methanamine typically involves the reaction of methanamine derivatives with appropriate reagents to introduce the hydroxy, methoxy, and methoxymethyl groups. One common method involves the reaction of methanamine with methoxyamine in the presence of a suitable catalyst under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent product quality and yield. The process may include purification steps such as distillation or crystallization to obtain the desired compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-Hydroxy-1-methoxy-N-(methoxymethyl)methanamine can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding oxo derivatives.

Reduction: The compound can be reduced to form amine derivatives.

Substitution: The methoxy and methoxymethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

N-Hydroxy-1-methoxy-N-(methoxymethyl)methanamine has several scientific research applications, including:

Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-Hydroxy-1-methoxy-N-(methoxymethyl)methanamine involves its interaction with molecular targets such as enzymes and receptors. The hydroxy, methoxy, and methoxymethyl groups contribute to its binding affinity and specificity. The compound may modulate biochemical pathways by acting as an inhibitor or activator of specific enzymes .

Comparison with Similar Compounds

Similar Compounds

Methanamine, N-methoxy-: Similar in structure but lacks the hydroxy group.

N-Methyl-O-methylhydroxylamine: Contains a methyl group instead of the methoxymethyl group.

N-Methoxy-N-methylamine: Similar but with different functional group arrangements.

Uniqueness

N-Hydroxy-1-methoxy-N-(methoxymethyl)methanamine is unique due to the combination of hydroxy, methoxy, and methoxymethyl groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for specific applications in research and industry .